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Compound of Interest

Compound Name: 2',6'-Difluoropropiophenone

Cat. No.: B1297544 Get Quote

For researchers, scientists, and professionals in drug development, the responsible

management of chemical waste is a cornerstone of laboratory safety and environmental

stewardship. This guide provides essential, step-by-step procedures for the proper disposal of

2',6'-Difluoropropiophenone, ensuring compliance with safety regulations and fostering a

secure laboratory environment.

Crucial Safety Information: 2',6'-Difluoropropiophenone is a combustible liquid that can

cause skin, eye, and respiratory irritation.[1] It is imperative that this chemical is never disposed

of down the drain or in regular trash.[1] Proper disposal must adhere to stringent protocols to

mitigate risks to human health and the environment.

Key Chemical and Hazard Data
Understanding the properties of 2',6'-Difluoropropiophenone is the first step in its safe

handling and disposal. The following table summarizes its key characteristics.
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Property Data

Appearance Colorless to light yellow liquid[1]

Flash Point 77 °C (170.6 °F) - closed cup[1]

GHS Hazard Statements

H227 (Combustible liquid), H315 (Causes skin

irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation)[1]

Incompatible Materials
Strong oxidizing agents, Strong acids, Strong

bases[2]

Step-by-Step Disposal Protocol
The disposal of 2',6'-Difluoropropiophenone must be conducted in accordance with local,

regional, and national hazardous waste regulations.[2] The following steps outline the general

procedure for its safe disposal.

Segregation: As a fluorinated organic compound, 2',6'-Difluoropropiophenone waste must

be segregated from non-halogenated organic waste.[3] The reason for this is that non-

halogenated wastes may be reprocessed as fuel, and the combustion of fluorinated

compounds can produce toxic substances like hydrogen fluoride.[3]

For small, occasional quantities (less than 50g), it may be permissible to combine them

with chlorinated organic waste, as these are often treated together by waste services.[3]

Larger quantities should be collected in a dedicated, clearly labeled "Fluorinated Organic

Waste" container.[3]

Containerization:

Use a suitable, leak-proof, and clearly labeled container for collecting the waste. The

container must be compatible with 2',6'-Difluoropropiophenone.

Ensure the container is kept tightly closed when not in use to prevent the release of

vapors.[4][5]
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Store the waste container in a well-ventilated area, away from heat, sparks, open flames,

and other ignition sources.[2][5] A flammable liquids cabinet is the recommended storage

location.[3]

Handling Spills:

In the event of a spill, first, remove all sources of ignition.[2][4]

Ventilate the area.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.

Absorb the spill with an inert material such as sand, silica gel, or a universal binder.[4][5]

Collect the absorbed material using non-sparking tools and place it into a suitable, closed

container for disposal.[2][4]

Final Disposal:

The ultimate disposal method for 2',6'-Difluoropropiophenone is to transfer it to a

licensed and approved hazardous waste disposal facility.[2][4][6]

Never attempt to dispose of this chemical through standard laboratory drains or as regular

solid waste.[1]

All chemical waste generators must consult and comply with local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and disposal.

[2]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2',6'-
Difluoropropiophenone waste.
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Diagram: 2',6'-Difluoropropiophenone Disposal Workflow
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Caption: Disposal workflow for 2',6'-Difluoropropiophenone.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of 2',6'-Difluoropropiophenone, contributing to a safer

working environment and protecting our planet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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